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Compound of Interest

Compound Name: 2-Cyclopropoxyphenylboronic acid
CAS No.: 225517-86-2
Cat. No.: B3034801
Get Quote
. J

CAS: 225517-86-2 | Formula: C

H
BO
| MW: 177.99 g/mol [1][2][3]

Executive Summary

2-Cyclopropoxyphenylboronic acid is a specialized organoboron intermediate used primarily
in Suzuki-Miyaura cross-coupling reactions to introduce the 2-cyclopropoxyphenyl moiety—a
valuable pharmacophore in drug discovery for modulating lipophilicity and metabolic stability.[1]

[2]

Unlike simple phenylboronic acids, this compound exhibits unique solubility behaviors driven by
two competing structural factors:

» The Amphiphilic Cyclopropy! Ether: The cyclopropyl group adds lipophilicity (increasing
solubility in non-polar organic solvents) but introduces steric bulk at the ortho position.
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e The Boronic Acid Equilibrium: Like all arylboronic acids, it exists in a dynamic equilibrium

between the free acid (monomer) and its trimeric anhydride (boroxine).[1] This equilibrium is

solvent-dependent and critically impacts solubility measurements and stoichiometry.[1][2]

Physicochemical Profile

Understanding the fundamental properties is a prerequisite for selecting the correct solvent

system.[1]

Property

Value | Characteristic

Impact on Solubility

Physical State

White to off-white powder

Surface area affects

dissolution rate.[1][2]

pKa (Boronic Acid)

~8.8 - 9.0 (Estimated)

lonizes in basic aqueous
media (pH > 10), increasing

water solubility.[1]

LogP (Predicted)

~2.0-24

Moderate lipophilicity; good
solubility in organic ethers and

chlorinated solvents.[1][2]

H-Bond Donor/Acceptor

2 Donors / 3 Acceptors

High affinity for protic solvents
(Alcohols) and H-bond
acceptors (DMSO, DMF).[1][2]

Stability

Acid-sensitive (Cyclopropane)

Avoid strong acids which may
catalyze cyclopropyl ring

opening.[1][2]

Solubility Landscape
The Boroxine-Acid Equilibrium

In solid state and non-polar solvents, 2-cyclopropoxyphenylboronic acid tends to dehydrate

into its cyclic trimer, the boroxine.[1] This is not an impurity but a reversible state.[1][2]

e In Wet Solvents (MeOH, Water): Equilibrium shifts toward the Free Acid (Monomer).[1]
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 In Dry/Non-polar Solvents (Toluene, DCM): Equilibrium shifts toward the Boroxine (Trimer).

[1]

Solvent Compatibility Matrix

Data below is synthesized from empirical trends of ortho-substituted alkoxy-phenylboronic

acids.
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Solvent Class

Solubility

Mechanism & Notes

Alcohols (MeOH, EtOH)

High (>50 mg/mL)

Recommended for Stock
Solutions. Forms reversible
boronate esters.[1][2] High
solubility due to H-bonding.[1]
[2]

Polar Aprotic (DMSO, DMF)

Very High (>100 mg/mL)

Best for Library Synthesis. The
oxygen in DMSO acts as a
Lewis base, coordinating to
boron and stabilizing the

monomer.[1]

Ethers (THF, 2-MeTHF,

Dioxane)

High

Ideal for Reactions. Excellent
balance of solubility and

inertness for Suzuki coupling.

[1]

Chlorinated (DCM, Chloroform)

Moderate to High

Soluble, but favors boroxine
formation.[1] Good for

extraction/workup.[1][2]

Hydrocarbons (Hexanes,

Low (<1 mg/mL)

Used for Precipitation. The

compound will crash out;

Heptane) useful for purification to
remove non-polar impurities.[1]
Poor solubility in neutral water.
Soluble as the boronate salt in
dilute base (NaOH/K

Water Low (pH < 7)

CO

)-[1]

Mechanistic Visualization

The following diagram illustrates the dynamic species present in solution, which dictates the

choice of solvent for analysis vs. reaction.
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Solvent Influence
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Caption: Equilibrium dynamics of 2-Cyclopropoxyphenylboronic acid in various solvent
environments.[1]

Experimental Protocols
Protocol A: Standard Dissolution for Cross-Coupling

Context: Preparing a 0.5 M stock solution for a Suzuki-Miyaura reaction.
» Weighing: Weigh the desired amount of 2-Cyclopropoxyphenylboronic acid.

o Note: If the material has been stored for a long period, it may contain a higher ratio of
boroxine.[1] This does not affect stoichiometry significantly as the boroxine hydrolyzes in
situ under basic reaction conditions.[1]

» Solvent Choice:

o Preferred: Tetrahydrofuran (THF) or 2-Methyltetrahydrofuran (2-MeTHF).[1][2]

o Alternative: 1,4-Dioxane (if higher reaction temperatures >80°C are required).[1][2]
¢ Dissolution: Add the solvent to the powder.[1] Sonicate for 30—60 seconds.

o Observation: The solution should be clear and colorless.[1] If turbidity persists, add small
aliquots of Methanol (up to 5% v/v) to break H-bond aggregates.[1][2]
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» Degassing: Sparge with Nitrogen or Argon for 5 minutes immediately after dissolution to
prevent oxidative deborylation (formation of the phenol).

Protocol B: Recrystallization (Purification)

Context: Purifying the compound from oxidation byproducts (phenols) or protodeboronated

species.

Dissolve: Dissolve the crude solid in a minimum amount of hot Ethyl Acetate or DCM.[1]

» Precipitate: Slowly add Hexanes or Heptane (Anti-solvent) while stirring until the solution
turns slightly cloudy.[1]

e Cool: Allow the mixture to cool to room temperature, then place in a fridge (4°C) for 2-4
hours.

« Filter: Collect the white precipitate via vacuum filtration.

e Dry: Dry under vacuum at room temperature.[1][2] Avoid heating >50°C under vacuum, as
this promotes dehydration to the boroxine.[1]

Troubleshooting & Stability
Issue: Protodeboronation

Symptom: Low yield in coupling; presence of 1-(cyclopropyloxy)benzene (product minus
boron).[1] Cause:Ortho-substituted boronic acids are sterically crowded and electronically
susceptible to C-B bond cleavage under high heat or strong base.[1][2] Solution:

e Use milder bases (e.g., K

PO
instead of Na
(6{0)
)[1]

e Switch to anhydrous conditions (using Dioxane/K
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PO
suspended).

o Use a precatalyst that activates rapidly at lower temperatures (e.g., Pd(dppf)ClI

or XPhos Pd G2).[1]

Issue: Inconsistent NMR Data
Symptom: Broad peaks in
H NMR or multiple peaks in

B NMR.[1] Cause: Mixture of monomer and boroxine species in the NMR tube.[1] Solution: Add
1-2 drops of D

OorCD
OD to the CDCI

sample.[1][2] This forces the equilibrium entirely to the monomeric acid (or ester) form,
sharpening the peaks.[1]

Suzuki Coupling Workflow (Solvent Selection)
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Start: Suzuki Coupling

2-Cyclopropoxyphenylboronic Acid
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Acid Sensitive?
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Avoid acidic workup Standard Condltlons

Solvent System A: Solvent System B:
THF/Water (4:1) Toluene/Water (3:1)

Base: K3PO4 Base Na2CO3

Catalyst Selectlon.
Pd(dppf)CI2 (Robust)
XPhos Pd G2 (Steric Bulk)

Target Biaryl Product

Click to download full resolution via product page

Caption: Decision tree for solvent and base selection in Suzuki couplings involving this

intermediate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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